Cas no 1235256-10-6 (methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate)

• Product Name: methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate
• CAS No: 1235256-10-6
• MF: C₂₂H₂₃FN₂O₄
• MW: 398.427429437637
• CID: 6460623
• Update Time: 2025-05-20

methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate
• XAWBDNZSARPEKG-UHFFFAOYSA-N

• Inchi： 1S/C22H23FN2O4/c1-24(20(26)15-7-9-16(10-8-15)22(28)29-2)17-11-13-25(14-12-17)21(27)18-5-3-4-6-19(18)23/h3-10,17H,11-14H2,1-2H3
• InChI Key： VVFPGJPCYSRSOA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)N(C2CCN(C(=O)C3=CC=CC=C3F)CC2)C)C=C1

Additional information on methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate

Methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate: A Comprehensive Overview

Methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate (CAS No. 1235256-10-6) is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and potential for use in drug delivery systems and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate is characterized by a piperidine ring substituted with a fluoro-benzoyl group and a methyl ester moiety. The presence of the piperidine ring introduces significant flexibility to the molecule, enabling it to adopt various conformations that are critical for its biological activity. The fluoro-benzoyl group, on the other hand, contributes to the compound's lipophilicity, which is essential for its absorption and distribution properties in biological systems.

Recent studies have highlighted the potential of methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate as a precursor for the development of novel bioactive molecules. Researchers have explored its role in the synthesis of peptide-based drugs, where its ability to form stable amide bonds with amino acids has proven invaluable. Additionally, the compound has been investigated for its potential use in the creation of biodegradable polymers, which are increasingly sought after in sustainable materials science.

The synthesis of methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate involves a multi-step process that typically begins with the preparation of the fluoro-benzoyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution reactions with piperidine derivatives to form the core structure of the compound. The final step involves esterification with methyl alcohol to yield the desired product. Recent advancements in catalytic techniques have significantly improved the yield and purity of this synthesis process, making it more feasible for large-scale production.

One of the most promising areas of research involving methyl 4-({1-(2-fluorobenzoyl)piperidin-4-ylmethyl}carbamoyl)benzoate is its application in drug delivery systems. Scientists have demonstrated that this compound can serve as a versatile linker in polymeric drug carriers, enhancing their stability and targeting efficiency. Furthermore, its ability to undergo controlled degradation under physiological conditions makes it an ideal candidate for use in time-release drug formulations.

In conclusion, methyl 4-({1-(2-fluorobenzoyl)piperidin-4-y...